N-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-4-chlorobenzamide
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Description
N-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-4-chlorobenzamide is a useful research compound. Its molecular formula is C18H17ClN2O2 and its molecular weight is 328.8. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Compounds derived from quinoline, including those structurally related to N-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-4-chlorobenzamide, have been evaluated for their antimicrobial properties. For instance, the synthesis and antimicrobial activity assessment of succinimido(2-aryl-4-oxo-3-{((quinolin-8-yloxy)acetyl)amino}-1,3-thiazolidin-5-yl)acetates revealed significant inhibition of bacterial and fungal growth, highlighting the potential of quinoline derivatives as antimicrobial agents (Ahmed et al., 2006).
Synthetic Cannabinoid Analysis
The thermal degradation of synthetic cannabinoids like QUPIC, which shares structural similarities with quinoline derivatives, has been studied. This research provides insights into the challenges of analyzing such compounds using gas chromatography–mass spectrometry (GC–MS), due to their instability under thermal conditions (Tsujikawa et al., 2014).
Corrosion Inhibition
Quinoxalines, closely related to quinolines, have been investigated for their effectiveness as corrosion inhibitors for metals in acidic environments. Quantum chemical calculations based on the density functional theory (DFT) method were performed to explore the relationship between molecular structure and inhibition efficiency, underscoring the potential of quinoline derivatives in corrosion protection applications (Zarrouk et al., 2014).
Anti-inflammatory and Analgesic Properties
Research into quinoline derivatives bearing azetidinones scaffolds has shown significant anti-inflammatory and analgesic activities. These findings suggest that modifications to the quinoline core can produce compounds with potential therapeutic applications in treating inflammation and pain (Gupta & Mishra, 2016).
Properties
IUPAC Name |
N-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-4-chlorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClN2O2/c1-12(22)21-10-2-3-13-6-9-16(11-17(13)21)20-18(23)14-4-7-15(19)8-5-14/h4-9,11H,2-3,10H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVTVMUTWZLYAPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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